Cas no 1206972-64-6 (Methyl 7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate)

Methyl 7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate structure
1206972-64-6 structure
Product Name:Methyl 7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
CAS No:1206972-64-6
MF:C10H7F3N2O2
MW:244.169992685318
CID:1029748
PubChem ID:71627094
Update Time:2025-09-20

Methyl 7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
    • 1206972-64-6
    • Methyl7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
    • DQPLVBDGBHLCMV-UHFFFAOYSA-N
    • DTXSID50856473
    • SCHEMBL18136197
    • Inchi: 1S/C10H7F3N2O2/c1-17-9(16)7-5-15-3-2-6(10(11,12)13)4-8(15)14-7/h2-5H,1H3
    • InChI Key: DQPLVBDGBHLCMV-UHFFFAOYSA-N
    • SMILES: FC(C1C=CN2C=C(C(=O)OC)N=C2C=1)(F)F

Computed Properties

  • Exact Mass: 244.04596196g/mol
  • Monoisotopic Mass: 244.04596196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.6Ų

Methyl 7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate Pricemore >>

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